N-(3-Pyridinylmethylene)-4-chlorobenzenesulfonamide

• Molecular Formula: C12H9ClN2O2S
• Molecular Weight: 280.73 g/mol
• IUPAC Name: 4-chloro-N-(pyridin-3-ylmethylidene)benzenesulfonamide
• InChI: InChI=1S/C12H9ClN2O2S/c13-11-3-5-12(6-4-11)18(16,17)15-9-10-2-1-7-14-8-10/h1-9H
• InChI Key: POBQREGGXMKCQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=NS(=O)(=O)C2=CC=C(C=C2)Cl

Description

N-(3-Pyridinylmethylene)-4-chlorobenzenesulfonamide is a useful research compound. Its molecular formula is C12H9ClN2O2S and its molecular weight is 280.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a similar procedure to Example 2, 18.5 mmol of 3-pyridinecarboxaldehyde, 18.5 mmol of 4-chlorobenzenesulfonamide and 20 mg of TsOH in 100 mL of toluene reacted under reflux conditions to afford SULF-12 in 65% yield and high purity: 1H NMR (DSMO-d6, TMS ext std) δ9.3 (s,1), 9.2 (d, 1), 8.9 (m, 1), 8.4 (m, 1), 8.0-7.8 (AB. 4).

Synthesis routes and methods II

Procedure details

To a solution of 3-pyridine-carboxaldehyde (2.6 g, 24.2 mmol) and 4-chlorobenzenesulfonamide (5.0 g, 26.0 mmol) in toluene was added powdered molecular sieve 4A (2.5 g) and AMBERLYST H+ (2.5 g). The reaction mixture was heated in a Dean-Stark apparatus for 16 h. After cooling to room temperature, the mixture was filtered through a pad of CELITE. The CELITE was washed with EtOAc, and the filtrate was concentrated to give 6.4 g (94%) of the title product as a white solid. 1H NMR (CDCl3 300 MHz) δ 9.12 (1H, s), 9.06 (1H, s), 8.83 (1H, m), 8.28 (1H, m), 7.95 (2H, d), 7.55 (2H, d), 7.47 (1H, m), MS (ES) m/e 280.5 (M)+.